Cas no 1142211-94-6 ([[2-(2,6-Dimethylmorpholin-4-yl)-2-oxoethyl]-(phenyl)amino]acetic acid)

[[2-(2,6-Dimethylmorpholin-4-yl)-2-oxoethyl]-(phenyl)amino]acetic acid structure
1142211-94-6 structure
Product Name:[[2-(2,6-Dimethylmorpholin-4-yl)-2-oxoethyl]-(phenyl)amino]acetic acid
CAS No:1142211-94-6
MF:C16H22N2O4
MW:306.356884479523
CID:4681237
Update Time:2025-07-09

[[2-(2,6-Dimethylmorpholin-4-yl)-2-oxoethyl]-(phenyl)amino]acetic acid Chemical and Physical Properties

Names and Identifiers

    • [[2-(2,6-Dimethylmorpholin-4-yl)-2-oxoethyl]-(phenyl)amino]acetic acid
    • 2-((2-(2,6-Dimethylmorpholino)-2-oxoethyl)(phenyl)amino)acetic acid
    • {[2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl](phenyl)amino}acetic acid
    • [[2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl](phenyl)amino]acetic acid
    • STK505082
    • Inchi: 1S/C16H22N2O4/c1-12-8-18(9-13(2)22-12)15(19)10-17(11-16(20)21)14-6-4-3-5-7-14/h3-7,12-13H,8-11H2,1-2H3,(H,20,21)
    • InChI Key: UGMWZAXHBOMSIQ-UHFFFAOYSA-N
    • SMILES: O1C(C)CN(C(CN(C2C=CC=CC=2)CC(=O)O)=O)CC1C

Computed Properties

  • Exact Mass: 306.158
  • Monoisotopic Mass: 306.158
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.1

[[2-(2,6-Dimethylmorpholin-4-yl)-2-oxoethyl]-(phenyl)amino]acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM486410-1g
2-((2-(2,6-Dimethylmorpholino)-2-oxoethyl)(phenyl)amino)acetic acid
1142211-94-6 97%
1g
$149 2023-02-03
Chemenu
CM486410-5g
2-((2-(2,6-Dimethylmorpholino)-2-oxoethyl)(phenyl)amino)acetic acid
1142211-94-6 97%
5g
$446 2023-02-03

Additional information on [[2-(2,6-Dimethylmorpholin-4-yl)-2-oxoethyl]-(phenyl)amino]acetic acid

Comprehensive Overview of [[2-(2,6-Dimethylmorpholin-4-yl)-2-oxoethyl]-(phenyl)amino]acetic acid (CAS No. 1142211-94-6)

The compound [[2-(2,6-Dimethylmorpholin-4-yl)-2-oxoethyl]-(phenyl)amino]acetic acid (CAS No. 1142211-94-6) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a 2,6-dimethylmorpholine moiety, a phenylamino group, and a carboxylic acid terminus. This combination of features makes it a subject of interest in pharmaceutical research, particularly in the development of novel bioactive agents. The presence of both amide and acetic acid functionalities suggests potential applications in drug design, where such groups often contribute to binding affinity and metabolic stability.

In recent years, the demand for morpholine derivatives has surged due to their versatility in medicinal chemistry. Researchers are increasingly exploring compounds like CAS No. 1142211-94-6 for their potential roles in modulating enzyme activity or serving as intermediates in synthetic pathways. The 2,6-dimethyl substitution on the morpholine ring is particularly noteworthy, as it may enhance lipophilicity and influence pharmacokinetic properties. This aligns with current trends in drug discovery, where optimizing ADME (Absorption, Distribution, Metabolism, Excretion) profiles is a priority.

The phenylaminoacetic acid segment of this compound also opens doors to applications beyond pharmaceuticals. For instance, it could be investigated for its utility in agrochemical formulations or as a building block for functional materials. Given the growing emphasis on sustainable chemistry, the synthetic routes to CAS No. 1142211-94-6 may attract attention for their efficiency and environmental compatibility. Questions like "How is [[2-(2,6-Dimethylmorpholin-4-yl)-2-oxoethyl]-(phenyl)amino]acetic acid synthesized?" or "What are the biological targets of morpholine-based compounds?" reflect common queries in scientific databases, underscoring the relevance of this molecule.

From a structural perspective, the oxoethyl linker in CAS No. 1142211-94-6 provides conformational flexibility, which could be critical for interactions with biological targets. This characteristic is often sought after in fragment-based drug discovery, a hot topic in modern pharmacology. Additionally, the compound's carboxylic acid group offers opportunities for further derivatization, such as esterification or amide formation, making it a valuable scaffold for library design.

Analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are essential for characterizing [[2-(2,6-Dimethylmorpholin-4-yl)-2-oxoethyl]-(phenyl)amino]acetic acid. These methods ensure purity and confirm structural integrity, which are crucial for research reproducibility. As the scientific community places greater emphasis on data transparency, detailed documentation of such analyses becomes increasingly important.

In summary, CAS No. 1142211-94-6 represents a compelling case study in the intersection of structural complexity and functional potential. Its multifaceted nature invites exploration across disciplines, from medicinal chemistry to materials science. As interest in tailored molecular architectures grows, compounds like this will likely remain at the forefront of innovation.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.